Cas no 18259-15-9 (Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-)

Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]- structure

18259-15-9 structure

Product Name:Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-

CAS No:18259-15-9

MF:C₁₆H₁₆O₃

MW:256.296444892883

CID:137110

PubChem ID:160517

Update Time:2025-04-19

Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

- Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-
- PTEROSTILBENE
- (E)-4'-hydroxy-3,5-dimethoxystilbene
- 3,5-Dimethoxy-4'-hydroxy-trans-stilbene
- 3',5'-Dimethoxy-4-stilbenol
- 4-(3,5-Dimethoxystyryl)phenol
- 4-[(E)-2-(3,5-dimethoxyphenyl)vinyl]phenol
- 4'-hydroxy-3,5-dimethoxystilbene
- CHEBI:8630
- Pterostilbene, Pterocarpus marsupium
- trans-pterostilbene
- NSC 613735
- DTXSID30859467
- SY053629
- FT-0659726
- 4-[2-(3,5-dimethoxyphenyl)ethenyl]phenol
- FT-0652410
- Phenol, 4-[(1Z)-2-(3,5-dimethoxyphenyl)ethenyl]-
- CHEMBL4303505
- HMS3393B10
- A826497
- Inchi： 1S/C16H16O3/c1-18-15-9-13(10-16(11-15)19-2)4-3-12-5-7-14(17)8-6-12/h3-11,17H,1-2H3
- InChI Key： VLEUZFDZJKSGMX-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=C(C=CC2C=CC(=CC=2)O)C=1)OC

Computed Properties

Exact Mass: 256.10998
Monoisotopic Mass: 256.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7A^2
XLogP3: 3.8

Experimental Properties

Color/Form: Gray white crystalline powder
Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 420.4°C at 760 mmHg
Flash Point: 208.1 °C
Refractive Index: 1.639
Solubility: Almost insoluble (0.069 g/l) (25 º C),
PSA: 38.69
LogP: 3.57980

Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]- Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

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